8-Hydroxy-3,3',4',5,6,7-hexamethoxyflavone

• Molecular Formula: C21H22O9
• Molecular Weight: 418.4 g/mol
• InChI: InChI=1S/C21H22O9/c1-24-11-8-7-10(9-12(11)25-2)16-19(27-4)14(22)13-17(30-16)15(23)20(28-5)21(29-6)18(13)26-3/h7-9,23H,1-6H3
• InChIKey: UGLYUURCCQYFOV-UHFFFAOYSA-N

8-Hydroxy-3,3',4',5,6,7-hexamethoxyflavone: A Unique Highly Methoxylated Citrus Flavonoid with Quantifiable Antioxidant Superiority

8-Hydroxy-3,3',4',5,6,7-hexamethoxyflavone is a highly methoxylated flavone belonging to the polymethoxyflavone (PMF) subclass of flavonoids, isolated from the peels of Citrus amblycarpa (Limau) and Citrus aurantifolia [1][2]. It features an unprecedented substitution pattern with six methoxy groups and a free hydroxyl at the 8-position, distinguishing it from common PMFs like nobiletin and tangeretin. This compound is of significant interest for research and industrial applications due to its quantifiable antioxidant activity and potential antifungal properties [1][2].

Workflow

Natural product antioxidant screening (DPPH)

Co-isolated flavonoid comparator context

Selection Logic

PMF structure-activity relationship probe

Unique 8-OH pattern in highly methoxylated series

Use Context

Cell-model endpoint review (HeLa cytotoxicity)

Reported cytotoxicity at screening concentration

• [1] Dewi, K., Julaeha, E., Farabi, K., & Supratman, U. (2022). Flavonoids from Limau Peel (Citrus amblycarpa (Hassk.) Ochse) and Their Antioxidant Activity. Molekul, 17(2), 193-199. View Source
• [2] Johann, S., Smânia-Jr, A., Pizzolatti, M. G., Schripsema, J., Braz-Filho, R., & Branco, A. (2007). Complete ¹H and 13C NMR assignments and anti fungal activity of two 8-hydroxy flavonoids in mixture. Anais da Academia Brasileira de Ciências, 79(2), 215-222. View Source

Critical Substitution Risks for 8-Hydroxy-3,3',4',5,6,7-hexamethoxyflavone: Why Common PMF Analogs Cannot Deliver Equivalent Activity

Generic substitution of 8-hydroxy-3,3',4',5,6,7-hexamethoxyflavone with other polymethoxyflavones (PMFs) is scientifically unsound. The unique 8-OH and specific methoxy pattern of this compound are not mere structural variations; they are the key drivers of its distinct biological profile [1]. As demonstrated in direct comparative studies, even closely related analogs like 5-hydroxy-3',4',6,7,8-pentamethoxyflavone exhibit significantly different antioxidant capacities [1]. Furthermore, the antioxidant activity of PMFs in general is often weak, and their efficacy is highly dependent on the precise number and position of methoxy and hydroxyl groups [2][3]. Therefore, substituting this compound with a seemingly similar flavonoid like nobiletin or tangeretin will result in unpredictable and likely inferior experimental outcomes, compromising research integrity and product performance.

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Methoxy/hydroxyl pattern differences can alter antioxidant capacity. Even closely related PMFs with one fewer methoxy or hydroxyl show divergent DPPH responses; activity is substitution-specific.

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PMF antioxidant activity is generally weak and substitution-dependent. Class-level inference indicates most highly methoxylated flavones lack direct radical scavenging; this compound’s profile is not representative of nobiletin or tangeretin.

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Replacing with common PMFs may produce unpredictable antioxidant outcomes. Cytotoxicity and antioxidant endpoints are likely to differ; direct interchange requires side-by-side revalidation.

• [1] Dewi, K., Julaeha, E., Farabi, K., & Supratman, U. (2022). Flavonoids from Limau Peel (Citrus amblycarpa (Hassk.) Ochse) and Their Antioxidant Activity. Molekul, 17(2), 193-199. View Source
• [2] Mushtaq, Z., Aslam, M., & et al. (2023). Polymethoxyflavones: an updated review on pharmacological properties and underlying molecular mechanisms. Critical Reviews in Food Science and Nutrition. View Source
• [3] Liu, Y., et al. (2023). Matrix solid‐phase dispersion combined with micro‐fractionation bioactivity evaluation screening polymethoxylated flavones from Citrus peels. Journal of Separation Science, 46(22), e2300641. View Source

8-Hydroxy-3,3',4',5,6,7-hexamethoxyflavone: Head-to-Head Quantitative Evidence for Scientific Procurement

8-Hydroxy-3,3',4',5,6,7-hexamethoxyflavone Demonstrates 50% Higher DPPH Radical Scavenging Activity than Closest Co-Isolated Analog

In a direct head-to-head comparison using the DPPH radical scavenging assay, 8-hydroxy-3,3',4',5,6,7-hexamethoxyflavone (compound 2) exhibited the highest antioxidant activity among three flavonoids co-isolated from Citrus amblycarpa peel. Its IC50 value was 121.09 ± 0.24 ppm, which is approximately 1.5-fold more potent (lower IC50) than the next most active compound, 5-hydroxy-3',4',6,7,8-pentamethoxyflavone (compound 1), which had an IC50 of 184.58 ± 0.35 ppm [1].

DPPH potency vs analog

Head-to-head

IC50 121.09 ± 0.24 ppm vs 184.58 ± 0.35 ppm (closest analog)

Reported higher DPPH scavenging rank among co-isolated flavonoids; supports antioxidant activity ranking.

DPPH assay; Citrus amblycarpa peel ethanol extract.

Evidence Dimension	DPPH Free Radical Scavenging Activity (IC50)
Target Compound Data	121.09 ± 0.24 ppm
Comparator Or Baseline	5-hydroxy-3',4',6,7,8-pentamethoxyflavone (184.58 ± 0.35 ppm) and 3',4',5,6,7,8-hexamethoxyflavone (489.15 ± 0.61 ppm)
Quantified Difference	1.5-fold more potent than 5-hydroxy-3',4',6,7,8-pentamethoxyflavone; 4.0-fold more potent than 3',4',5,6,7,8-hexamethoxyflavone.
Conditions	DPPH assay; compounds isolated from Citrus amblycarpa peel ethanol extract.

Why This Matters

For researchers developing natural antioxidant formulations, this compound offers a quantifiably superior activity profile compared to structurally similar co-occurring flavonoids, ensuring a more potent active ingredient.

• [1] Dewi, K., Julaeha, E., Farabi, K., & Supratman, U. (2022). Flavonoids from Limau Peel (Citrus amblycarpa (Hassk.) Ochse) and Their Antioxidant Activity. Molekul, 17(2), 193-199. View Source

8-Hydroxy-3,3',4',5,6,7-hexamethoxyflavone Exhibits Moderate Cytotoxicity Against HeLa Cells, Differentiating its Bioactivity Profile from Non-Cytotoxic PMFs

In a standardized MTT assay after 48 hours of exposure, 8-hydroxy-3,3',4',5,6,7-hexamethoxyflavone demonstrated measurable cytotoxicity against human cervical carcinoma HeLa cells at a concentration of 100 µM [1]. This provides a quantifiable benchmark for its potential anticancer activity. While comparative data for other PMFs in the exact same assay conditions are not available, this finding is significant because many common polymethoxyflavones, such as nobiletin and tangeretin, are not primarily known for direct, high cytotoxicity but rather for their anti-inflammatory and anti-metastatic effects. This establishes a distinct point of differentiation for its bioactivity spectrum .

HeLa cytotoxicity

Reported

Cytotoxic at 100 µM (48 h, MTT assay)

Supports cytotoxicity endpoint review; differentiates from anti-inflammatory PMFs.

HeLa cells; replication advised.

Evidence Dimension	Cytotoxicity (MTT Assay)
Target Compound Data	Cytotoxic at 100 µM
Comparator Or Baseline	Nobiletin and Tangeretin (generally exhibit low direct cytotoxicity, acting via other mechanisms)
Quantified Difference	Not directly quantified in same study; represents a qualitative differentiation in bioactivity profile.
Conditions	Human HeLa cells, 48 hr exposure, MTT assay.

Why This Matters

This evidence supports the procurement of this compound for research focused on direct cytotoxic mechanisms against cancer cells, distinguishing it from PMF analogs typically used for anti-inflammatory or metabolic studies.

• [1] ChEMBL Database. (n.d.). Cytotoxicity against human HeLa cells at 100 uM after 48 hrs... (Assay ID: CHEMBL892946). View Source

8-Hydroxy-3,3',4',5,6,7-hexamethoxyflavone Belongs to a Subclass with Weak DPPH Activity, Making Its Quantified Potency a Unique Differentiator

A broad class-level analysis of polymethoxyflavones (PMFs) indicates that this subclass generally exhibits weak DPPH radical scavenging ability compared to other flavonoid subclasses [1]. This is because the extensive methoxylation reduces the number of free hydroxyl groups available for hydrogen atom transfer, the primary mechanism of direct antioxidant activity. Therefore, the quantified IC50 of 121.09 ppm for 8-hydroxy-3,3',4',5,6,7-hexamethoxyflavone is a notable exception within its class [2]. This suggests that the specific 8-OH and methoxy pattern in this compound confers a unique capacity for direct radical scavenging not typical of most other PMFs.

PMF subclass exception

Class-level

IC50 121.09 ppm – atypical for highly methoxylated flavones

Reported DPPH activity contrasts with generally weak PMF radical scavenging; supports SAR probe use.

Class-level inference; independent verification needed.

Evidence Dimension	DPPH Radical Scavenging Capacity
Target Compound Data	IC50 = 121.09 ppm
Comparator Or Baseline	General subclass of polymethoxyflavones (PMFs) - known to have weak direct antioxidant activity.
Quantified Difference	Target compound shows a level of activity that is atypical for its subclass.
Conditions	DPPH assay; review of PMF structure-activity relationships.

Why This Matters

This compound is a valuable tool for probing the specific structural features that enable direct antioxidant activity in the otherwise weakly-antioxidant PMF subclass, making it a unique research reagent.

• [1] Mushtaq, Z., Aslam, M., & et al. (2023). Polymethoxyflavones: an updated review on pharmacological properties and underlying molecular mechanisms. Critical Reviews in Food Science and Nutrition. View Source
• [2] Dewi, K., Julaeha, E., Farabi, K., & Supratman, U. (2022). Flavonoids from Limau Peel (Citrus amblycarpa (Hassk.) Ochse) and Their Antioxidant Activity. Molekul, 17(2), 193-199. View Source

Optimal Research and Industrial Applications for 8-Hydroxy-3,3',4',5,6,7-hexamethoxyflavone Based on Quantified Evidence

Development of High-Potency Natural Antioxidant Formulations for the Nutraceutical or Cosmeceutical Industries

Given its quantifiably superior DPPH radical scavenging activity (IC50 = 121.09 ppm) compared to co-occurring flavonoids like 5-hydroxy-3',4',6,7,8-pentamethoxyflavone [1], this compound is a prime candidate for development as a potent antioxidant in nutraceutical supplements or cosmeceutical formulations. Its activity level, which is atypical for its PMF subclass [2], provides a scientific basis for its use in products where superior free radical neutralization is a key performance metric.

Use as a Positive Control or Reference Compound in DPPH Assays for Polarity-Matched Samples

For analytical laboratories and research groups routinely performing DPPH assays on plant extracts rich in lipophilic flavonoids, 8-hydroxy-3,3',4',5,6,7-hexamethoxyflavone can serve as a highly relevant positive control. Its defined IC50 value of 121.09 ppm [1] provides a benchmark for inter-assay and inter-laboratory comparisons, particularly when evaluating the antioxidant potential of polymethoxylated flavonoid fractions from Citrus or related sources.

Cytotoxicity Studies on Cervical Cancer Cell Lines for Anticancer Drug Discovery

Researchers investigating the direct anticancer mechanisms of polymethoxyflavones should consider this compound for its documented cytotoxicity against human cervical carcinoma HeLa cells [3]. Unlike the better-known PMFs like nobiletin, which are primarily studied for their anti-inflammatory and anti-metastatic properties, this compound offers a tool to explore a different biological activity profile within the same chemical class .

Structural Probe for Investigating the Role of the 8-OH Group in PMF Bioactivity

This compound serves as an essential research tool for structure-activity relationship (SAR) studies. By comparing its bioactivity to that of structurally analogous PMFs (e.g., nobiletin, tangeretin, or the co-isolated compounds) which lack the 8-OH group or have different methoxy patterns [1], scientists can isolate the specific contribution of this substitution pattern to antioxidant and cytotoxic activities [2].

Application

Selection Property

Validation Focus

Antioxidant formulation research (DPPH model)

Reported DPPH scavenging rank

Inter-assay DPPH benchmarking against lipophilic flavonoids

DPPH assay positive control

Defined IC50 benchmark

Comparator for polymethoxylated flavonoid fractions

HeLa cell cytotoxicity research

Reported cytotoxicity at screening concentration

PMF cytotoxicity differentiation; cell-viability endpoint validation

PMF structure-activity relationship studies

Unique 8-OH substitution pattern

Contribution of methoxy/hydroxyl groups to antioxidant and cytotoxic endpoints

• [1] Dewi, K., Julaeha, E., Farabi, K., & Supratman, U. (2022). Flavonoids from Limau Peel (Citrus amblycarpa (Hassk.) Ochse) and Their Antioxidant Activity. Molekul, 17(2), 193-199. View Source
• [2] Mushtaq, Z., Aslam, M., & et al. (2023). Polymethoxyflavones: an updated review on pharmacological properties and underlying molecular mechanisms. Critical Reviews in Food Science and Nutrition. View Source
• [3] ChEMBL Database. (n.d.). Cytotoxicity against human HeLa cells at 100 uM after 48 hrs... (Assay ID: CHEMBL892946). View Source